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Compound of Interest

Compound Name: Tetramethrin-dé

Cat. No.: B15581273

Disclaimer: No specific Safety Data Sheet (SDS) for Tetramethrin-d6 was identified in the
public domain at the time of this report. The following information is compiled from data
available for the non-deuterated form, Tetramethrin. While the toxicological and chemical
properties of a deuterated compound are generally expected to be very similar to its non-
deuterated counterpart, this guide should be used with the understanding that it is an
extrapolation. Researchers should handle Tetramethrin-d6 with the same precautions as
Tetramethrin and are encouraged to seek manufacturer-specific safety data if available.

Introduction

Tetramethrin is a synthetic pyrethroid insecticide known for its rapid knockdown effect on a
broad spectrum of insects.[1] It functions as a neurotoxin, affecting the insect's nervous
system.[2] Tetramethrin is a white crystalline solid and the commercial product is a mixture of
stereoisomers.[2] This guide provides an in-depth overview of the safety, toxicological, and
chemical properties of Tetramethrin, which is intended to serve as a primary reference for the
handling and use of Tetramethrin-d6 in a research environment.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Tetramethrin.
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Property Value Reference
Molecular Formula C19H25NO4 [2][3]
Molar Mass 331.406 g/mol [2]

White crystalline solid or

colorless crystals with a slight
Appearance [21[3114]

odor. Can also be a yellow or

brown viscous liquid.

. . 65 to 80 °C (149 to 176 °F;
Melting Point [2]
338 to 353 K)

Boiling Point 180-190 °C at 0.1 mm Hg [3][5]
Density 1.108 g/cm3 [2]
Vapor Pressure 7 x 10~ mm Hg at 30°C [6]
Water Solubility 0.00183 g/100 mL [2]

o ) Soluble in methanol, hexane,
Solubility in Organic Solvents [3]
xylene, acetone, and toluene.

Log P (Octanol-Water Partition
o 4.73 [2][3]
Coefficient)

Toxicological Data

Tetramethrin exhibits low acute toxicity to mammals but is highly toxic to aquatic organisms.[4]
[7] The primary route of exposure for humans is dermal contact, and adverse effects are
primarily related to peripheral neurotoxicity.[5]

Parameter Value Species Route Reference

LDso (Acute

> 20,000 mg/kg Rat Oral [2]
Oral)
LCso (96 hr) 16 ug/L Bluegill sunfish - [5]
LCso (48 hr) 0.15- 0.2 mg/L Killifish - [5]
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Carcinogenicity: Tetramethrin was classified as a "Group C, possible human carcinogen without
quantification” by the Cancer Peer Review Committee in 1989. This corresponds to
"Suggestive Evidence of Carcinogenic Potential* under the 2005 EPA Guidelines for
Carcinogen Risk Assessment.[7]

Neurotoxicity: As a pyrethroid insecticide, Tetramethrin's primary mechanism of action is
interference with the nerve sodium ion channels, leading to blockage of nerve signal
transmission.[8] It can cause repetitive discharges in nerve fibers and terminals and disturb
synaptic transmission.[5]

Experimental Protocols
Analysis of Tetramethrin in Environmental Samples

A common method for the determination of Tetramethrin in water and sediment is Gas
Chromatography/Mass Spectrometry (GC/MS).[9]

Sample Preparation (Water):

» Extraction of pyrethroids from 1-L filtered water samples is achieved with Solid-Phase
Extraction (SPE).[9]

Sample Preparation (Sediment):

o Sediment samples are extracted with microwave-assisted extraction using a mixture of
dichloromethane and methanol.[9]

o Co-extracted matrix interferences are removed by stacked SPE and High-Performance
Liquid Chromatography/Gel Permeation Chromatography (HPLC/GPC).[9]

Quantification:

e The concentrations of Tetramethrin in the extracts are determined by GC/MS or Gas
Chromatography/Tandem Mass Spectrometry (GC/MS/MS).[9]

Chiral Separation of Tetramethrin Isomers

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://downloads.regulations.gov/EPA-HQ-OPP-2011-0907-0005/content.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8431606/
https://www.inchem.org/documents/ukpids/ukpids/ukpid85.htm
https://pubs.usgs.gov/tm/tm5c2/tm5c2.pdf
https://pubs.usgs.gov/tm/tm5c2/tm5c2.pdf
https://pubs.usgs.gov/tm/tm5c2/tm5c2.pdf
https://pubs.usgs.gov/tm/tm5c2/tm5c2.pdf
https://pubs.usgs.gov/tm/tm5c2/tm5c2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

An electrokinetic chromatography method has been developed for the enantioselective
separation of Tetramethrin isomers.[10]

Methodology:

o Buffer: 100 mM borate buffer (pH 8.0) containing 2 M urea and 100 mM sodium
deoxycholate (SDC).[10]

o Sample Preparation: The Tetramethrin standard or sample is dissolved in the buffer to a
concentration of 200 mg/L.[10]

e Analysis: The separation is performed using cyclodextrin-modified micellar electrokinetic
chromatography (CD-MEKC).[10]

Signaling Pathway and Experimental Workflows
Mechanism of Action on Voltage-Gated Sodium
Channels

Tetramethrin, like other pyrethroids, exerts its neurotoxic effects by modifying the function of
voltage-gated sodium channels in nerve cell membranes. This leads to prolonged channel
opening and membrane depolarization, resulting in repetitive nerve firing.

Neurotoxici

Voltage-Gated |  causes Prolonged Channel ity
(Knockdown Effect)

Sodium Channel Opening

Click to download full resolution via product page

Figure 1: Simplified signaling pathway of Tetramethrin's neurotoxic effect.

General Workflow for Tetramethrin Analysis in
Environmental Samples

The following diagram illustrates a typical workflow for the analysis of Tetramethrin in
environmental samples.
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Figure 2: Experimental workflow for Tetramethrin analysis.

Safety Precautions

Given the data for Tetramethrin, the following safety precautions should be observed when
handling Tetramethrin-d6:

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles, and a lab coat.[11]

» Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[11]

+ Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor. Wash
hands thoroughly after handling.[11][12]
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o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents, strong acids, and strong bases.[6][13]

o Spills: In case of a spill, wear appropriate PPE and contain the spill. Collect the material and
place it in a suitable container for disposal. Avoid runoff into waterways.[13]

o First Aid:

o

Skin Contact: Immediately wash with plenty of soap and water.[6]

[¢]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[6]

[¢]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[6]

[e]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[14] In all cases of exposure,
seek medical attention.[6]

Disposal Considerations

Dispose of Tetramethrin-d6 and any contaminated materials in accordance with local, state,
and federal regulations. Do not allow it to enter the environment as it is very toxic to aquatic
life.[4][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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